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Compound of Interest

Compound Name: 4-Chlorocyclohexene

Cat. No.: B110399

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for 4-Chlorocyclohexene. The information is intended to equip
researchers, scientists, and drug development professionals with the knowledge necessary to
handle this chemical safely in a laboratory setting.

Chemical and Physical Properties

4-Chlorocyclohexene is a colorless to pale yellow liquid with a distinct odor characteristic of
many chlorinated hydrocarbons.[1] Its reactivity is influenced by the presence of both a double
bond within the cyclohexene ring and a chlorine substituent.[1] This structure makes it
susceptible to various chemical reactions, and as such, it is a valuable intermediate in organic
synthesis.[1][2]

The following tables summarize the key physical and chemical properties of 4-
Chlorocyclohexene.

Table 1: Physical Properties of 4-Chlorocyclohexene
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Property Value Source
Molecular Formula C6HOICI [1112][3][4]
Molecular Weight 116.59 g/mol [1][4]
Appearance Colorless to pale yellow liquid [1]

Distinctive, characteristic of
Odor ] [1]
chlorinated hydrocarbons

Boiling Point 150 °C at 760 mmHg [2]
Flash Point 28.8 °C [2]
Density 1.02 g/cm3 [2]
Vapor Pressure 4.98 mmHg at 25°C [2]
Refractive Index 1.48 [2]

Insoluble in water; Soluble in
B organic solvents such as
Solubility _ [1]12]
chloroform, dichloromethane,

and ethanol (slightly)

Table 2: Computed Properties of 4-Chlorocyclohexene
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Property Value Source
XLogP3 2.4 (2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

oo g
Rotatable Bond Count 0 [2]
Exact Mass 116.0392780 [2]
Monoisotopic Mass 116.0392780 [3]
Topological Polar Surface Area 0 A2 [3]
Heavy Atom Count 7 [2]
Complexity 76.2 [2]

Safety and Hazard Information

While a complete, publicly available Safety Data Sheet (SDS) for 4-Chlorocyclohexene is not
readily available, information gathered from various chemical suppliers and databases allows
for a comprehensive understanding of its potential hazards. It is crucial to handle this
substance with care, assuming it may pose health risks through inhalation or skin contact.[1]

Hazard Identification:

Based on available data for similar chlorinated compounds, 4-Chlorocyclohexene is expected
to be a flammable liquid and may cause skin, eye, and respiratory irritation.

Precautionary Statements (General for Chlorinated Solvents):
e P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5]
o P233: Keep container tightly closed.[5]

e P240: Ground/bond container and receiving equipment.[5][6]
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e P241: Use explosion-proof electrical/ventilating/lighting equipment.[5]

e P242: Use only non-sparking tools.[5]

o P243: Take precautionary measures against static discharge.[5]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

Handling and Storage Precautions

Proper handling and storage are paramount to ensure the safety of laboratory personnel and
the integrity of the chemical.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves
for any signs of degradation before use.

o Skin and Body Protection: A lab coat should be worn at all times. For tasks with a higher risk
of splashing, consider additional protective clothing.

Handling Procedures:

Avoid contact with skin and eyes.

Do not inhale vapors or mists.

Keep away from sources of ignition.

Use non-sparking tools.
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o Take measures to prevent the buildup of electrostatic charge.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from incompatible materials, such as strong oxidizing agents and bases.

Recommended storage temperature is in a refrigerator, under an inert atmosphere.[2]

Experimental Protocols and Logical Workflows

While specific experimental protocols for 4-Chlorocyclohexene are not publicly documented, a
logical workflow for its safe handling can be established based on general principles of
laboratory safety for hazardous chemicals.
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Caption: Safe handling workflow for 4-Chlorocyclohexene.
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A hierarchical approach to hazard control should always be implemented when working with
potentially hazardous chemicals like 4-Chlorocyclohexene.

Elimination

(Most Effective)

Substitution
(e.g., use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page
Caption: Hierarchy of hazard controls for 4-Chlorocyclohexene.
First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.
o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

o After Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing.

o After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.
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o After Swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Flammable liquid. Vapors may form explosive
mixtures with air. In case of fire, hazardous decomposition products such as carbon oxides
and hydrogen chloride gas may be produced.

e Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Accidental Release Measures

» Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Remove all sources of ignition.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Cleaning Up: Contain spillage, and then collect with an electrically protected
vacuum cleaner or by wet-brushing and place in a container for disposal according to local
regulations.

Disposal Considerations

Dispose of 4-Chlorocyclohexene and its containers in accordance with local, state, and
federal regulations. It is important to treat this chemical as hazardous waste. Do not dispose of
it in the regular trash or pour it down the drain.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). It is the responsibility of the user to conduct a
thorough risk assessment before handling 4-Chlorocyclohexene and to ensure that all safety
precautions are strictly followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b110399?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/930-65-4/
https://www.lookchem.com/ProductWholeProperty_LCPL154399.htm
https://wap.guidechem.com/encyclopedia/4-chlorocyclohexene-dic286030.html
https://www.biosynth.com/p/FC72029/930-65-4-4-chlorocyclohexene
https://www.sigmaaldrich.com/US/en/sds/aldrich/m39008
https://www.chemicalbook.com/msds/chlorocyclohexane.htm
https://www.benchchem.com/product/b110399#4-chlorocyclohexene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b110399#4-chlorocyclohexene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b110399#4-chlorocyclohexene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b110399#4-chlorocyclohexene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b110399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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